(1S)-1-(4-Hexylphenyl)ethan-1-amine

• Molecular Formula: C14H23N
• Molecular Weight: 205.34 g/mol
• IUPAC Name: (1S)-1-(4-hexylphenyl)ethanamine
• InChI: InChI=1S/C14H23N/c1-3-4-5-6-7-13-8-10-14(11-9-13)12(2)15/h8-12H,3-7,15H2,1-2H3/t12-/m0/s1
• InChI Key: CIHXLHDRIVXUKS-LBPRGKRZSA-N
• Isomeric SMILES: CCCCCCC1=CC=C(C=C1)[C@H](C)N
• Canonical SMILES: CCCCCCC1=CC=C(C=C1)C(C)N

Description

(1S)-1-(4-Hexylphenyl)ethan-1-amine is a chiral primary amine characterized by an (S)-configured stereocenter adjacent to a para-substituted hexylphenyl group. This compound belongs to the broader class of substituted phenethylamines, which are structurally defined by an ethylamine backbone attached to an aromatic ring.

Comparison with Similar Compounds

Comparison with Similar Compounds

Substituted phenethylamines are widely explored in medicinal chemistry and materials science due to their tunable electronic, steric, and hydrophobic properties. Below is a systematic comparison of (1S)-1-(4-Hexylphenyl)ethan-1-amine with structurally related compounds, supported by experimental data from the literature.

Halogen-Substituted Analogs

Halogenation at the para position significantly alters electronic properties and intermolecular interactions. highlights halogenated derivatives used in layered materials, where halogen atoms mediate inorganic-organic interactions:

Compound Name	Substituent (Position)	Molecular Formula	Molecular Weight	Key Findings	References
(1S)-1-(4-Fluorophenyl)ethan-1-amine (F-MBA)	F (para)	C₈H₁₀FN	139.17	Shortest X-X distance: 3.45 Å (enhanced halogen bonding in layered materials)
(1S)-1-(4-Chlorophenyl)ethan-1-amine (Cl-MBA)	Cl (para)	C₈H₁₀ClN	155.63	Shortest X-X distance: 3.51 Å
(1S)-1-(4-Bromophenyl)ethan-1-amine (Br-MBA)	Br (para)	C₈H₁₀BrN	200.08	Shortest X-X distance: 3.60 Å

Comparison Insight :
The hexyl chain in (1S)-1-(4-Hexylphenyl)ethan-1-amine replaces halogens, eliminating halogen bonding but introducing strong hydrophobic interactions. This substitution likely enhances lipid solubility, making it more suitable for applications requiring membrane penetration (e.g., CNS-targeted drugs) compared to halogenated analogs .

Alkoxy- and Alkylthio-Substituted Analogs

Electron-donating groups like methoxy (-OMe) and methylthio (-SMe) influence electronic density and steric bulk:

Compound Name	Substituent (Position)	Molecular Formula	Molecular Weight	Key Findings	References
(1S)-1-(4-Methoxyphenyl)ethan-1-amine	OMe (para)	C₉H₁₃NO	151.21	Used as a precursor in quinone synthesis; improves solubility in polar solvents
(1S)-1-[4-(Methylsulfanyl)phenyl]ethan-1-amine	SMe (para)	C₉H₁₃NS	167.27	Sulfur atom enhances metal-binding capacity; potential catalyst ligand
(1S)-1-(4-Methoxy-2-methylphenyl)ethan-1-amine	OMe (para), Me (ortho)	C₁₀H₁₅NO	165.23	Steric hindrance from ortho-methyl group reduces reactivity in coupling reactions

Unlike -SMe, the hexyl group lacks lone pairs for coordination, limiting its utility in catalysis but favoring passive diffusion in biological systems .

Branched and Extended Alkyl Chain Analogs

Chain length and branching modulate steric effects and conformational flexibility:

Compound Name	Substituent (Position)	Molecular Formula	Molecular Weight	Key Findings	References
(1S)-1-(4-Pentylphenyl)ethan-1-ol	Pentyl (para)	C₁₃H₂₀O	192.30	Alcohol derivative; used in chiral resolution studies
(1S)-1-(4-Phenylphenyl)hexan-1-amine	Biphenyl, hexyl	C₁₈H₂₃N	253.38	Extended aromatic system enhances π-π stacking; studied in supramolecular chemistry

Comparison Insight: The linear hexyl chain in (1S)-1-(4-Hexylphenyl)ethan-1-amine balances flexibility and hydrophobicity.